2,6-Dichloro-4-nitrophenyl chloroformate

• Molecular Formula: C7H2Cl3NO4
• Molecular Weight: 270.4 g/mol
• IUPAC Name: (2,6-dichloro-4-nitrophenyl) carbonochloridate
• InChI: InChI=1S/C7H2Cl3NO4/c8-4-1-3(11(13)14)2-5(9)6(4)15-7(10)12/h1-2H
• InChI Key: QWFPBWRLIBYZPX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)OC(=O)Cl)Cl)[N+](=O)[O-]

Description

2,6-Dichloro-4-nitrophenyl chloroformate is a useful research compound. Its molecular formula is C7H2Cl3NO4 and its molecular weight is 270.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,6-dichloro-4-nitrophenol (5.0 g, 24.0 mmol) in 10 ml of tetrahydrofuran is added dropwise to a suspension of sodium hydride (1.33 g, 50% NaH, 27.6 mmol) in 20 ml of THF. After the addition, stirring is continued for 1 hour at RT and is the mixture is then added dropwise to a solution of phosgene (14.0 g) in 50 ml of methylene chloride at -10°. The mixture is allowed to warm to RT and is purged with N2 to remove excess phosgene. The solvent is stripped and the residue is taken into methylene chloride. The precipitated sodium chloride is filtered and the filtrate is concentrated to give 2,6-dichloro-4-nitrophenyl chloroformate.